Cas no 1806313-89-2 (Methyl 4,5-difluoro-2-nitrophenylacetate)

• Product Name: Methyl 4,5-difluoro-2-nitrophenylacetate
• CAS No: 1806313-89-2
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 4707360
• Update Time: 2023-08-15

Methyl 4,5-difluoro-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-difluoro-2-nitrophenylacetate
• methyl 2-(4,5-difluoro-2-nitrophenyl)acetate

• Inchi： 1S/C9H7F2NO4/c1-16-9(13)3-5-2-6(10)7(11)4-8(5)12(14)15/h2,4H,3H2,1H3
• InChI Key： IHEAFDFRXCJRCU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 72.1